2-(2,5-dichlorophenoxy)-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)butanamide

• IUPAC Name: 2-(2,5-dichlorophenoxy)-N-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)butanamide
• InChI: InChI=1S/C18H20Cl2N2O4/c1-2-14(26-15-9-10(19)7-8-13(15)20)16(23)21-22-17(24)11-5-3-4-6-12(11)18(22)25/h7-9,11-12,14H,2-6H2,1H3,(H,21,23)
• InChI Key: SGGWSUVPUUIBIT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NN1C(=O)C2CCCCC2C1=O)OC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H20Cl2N2O4
• Molecular Weight: 399.3 g/mol

Description

2-(2,5-dichlorophenoxy)-N-(1,3-dioxooctahydro-2H-isoindol-2-yl)butanamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as A-769662 and belongs to the class of AMP-activated protein kinase (AMPK) activators. AMPK is a crucial enzyme that regulates cellular energy homeostasis and metabolic processes.

Mechanism of Action

A-769662 activates AMPK by binding to the γ-subunit of the enzyme, leading to conformational changes that expose the activation loop of the α-subunit. This results in the phosphorylation of threonine-172 on the α-subunit, leading to the activation of AMPK. Activated AMPK then phosphorylates downstream targets, leading to various cellular responses, including increased glucose uptake, fatty acid oxidation, and autophagy.
Biochemical and Physiological Effects:
A-769662 has been shown to increase glucose uptake and fatty acid oxidation in skeletal muscle, liver, and adipose tissue. It has also been found to increase mitochondrial biogenesis and improve insulin sensitivity in diabetic animal models. A-769662 has been shown to induce autophagy in various cell lines and has potential applications in cancer treatment. A-769662 has also been found to have anti-inflammatory effects in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages for lab experiments, including its potent and selective activation of AMPK, its ability to activate AMPK in a dose-dependent manner, and its potential applications in various fields of scientific research. However, A-769662 has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on A-769662. One direction is to study the potential applications of A-769662 in cancer treatment, particularly in combination with other anticancer drugs. Another direction is to investigate the effects of A-769662 on mitochondrial function and oxidative stress. Additionally, the development of more potent and selective AMPK activators based on the structure of A-769662 could lead to new therapeutic agents for the treatment of metabolic disorders and other diseases.

Scientific Research Applications

A-769662 has been extensively studied for its potential applications in various fields of scientific research. It has been found to activate AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. A-769662 has been shown to improve insulin sensitivity and glucose metabolism in diabetic animal models. A-769662 has also been found to induce autophagy, a cellular process that removes damaged organelles and proteins, and has potential applications in cancer treatment.